molecular formula C8H8N2 B8096159 5-Ethynyl-N-methyl-2-pyridinamine CAS No. 1056186-07-2

5-Ethynyl-N-methyl-2-pyridinamine

Cat. No. B8096159
CAS RN: 1056186-07-2
M. Wt: 132.16 g/mol
InChI Key: LIHITMAWIBHCIG-UHFFFAOYSA-N
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Description

5-Ethynyl-N-methyl-2-pyridinamine is a chemical compound with the CAS Number: 1056186-07-2. It has a molecular weight of 132.16 and its IUPAC name is N-((2E)-5-ethynyl-2(1H)-pyridinylidene)methanamine . The compound is typically stored at room temperature .


Molecular Structure Analysis

The InChI code for 5-Ethynyl-N-methyl-2-pyridinamine is 1S/C8H8N2/c1-3-7-4-5-8(9-2)10-6-7/h1,4-6H,2H3,(H,9,10) . This code provides a standard way to encode the compound’s molecular structure.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed or cause eye irritation . The precautionary statements include P305+351+338, which advise rinsing cautiously with water for several minutes in case of contact with eyes .

properties

IUPAC Name

5-ethynyl-N-methylpyridin-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8N2/c1-3-7-4-5-8(9-2)10-6-7/h1,4-6H,2H3,(H,9,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LIHITMAWIBHCIG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=NC=C(C=C1)C#C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50627403
Record name 5-Ethynyl-N-methylpyridin-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50627403
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

132.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1056186-07-2
Record name 5-Ethynyl-N-methylpyridin-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50627403
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

The title compound is synthesized according to general procedure GP3 starting from 1.5 g (7.3 mmol) methyl-(5-trimethylsilanylethynyl-pyridin-2-yl)-amine and 507 mg (3.7 mmol) K2CO3 in 10 mL MeOH. Yield: 698 mg (56%) after chromatography on silica gel.
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1.5 g
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507 mg
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10 mL
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Reaction Step Three

Synthesis routes and methods II

Procedure details

(5-Ethynyl-pyridin-2-yl)-methyl-amine was prepared from (5-iodo-pyridin-2-yl)-methyl-amine in the same manner as 2-chloro-5-ethynyl-pyridine (Example 1).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
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Reaction Step One

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